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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and use of Yadanzioside C in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is Yadanzioside C and what are its primary research applications?

Yadanzioside C is a quassinoid, a type of terpenoid, extracted from Brucea javanica.[1] It is
primarily investigated for its potential biological activities, including antileukemic properties.[2]
All use of Yadanzioside C should be restricted to research and laboratory purposes only; it is
not intended for human or veterinary use.[3]

Q2: What are the main hazards associated with Yadanzioside C?

While a specific, comprehensive safety data sheet (SDS) for Yadanzioside C is not readily
available, it is prudent to handle it as a potentially hazardous compound. As a bioactive natural
product, it may possess toxic properties.[4][5] General laboratory hazards when handling
powdered chemical substances include inhalation, skin contact, and ingestion.[6][7]

Q3: What personal protective equipment (PPE) should be worn when handling Yadanzioside
Cc?

When handling Yadanzioside C, especially in its powdered form, appropriate PPE is crucial.
This includes:
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Respiratory Protection: A dust respirator or use of a laboratory fume hood is recommended
to avoid inhalation.[8]

Hand Protection: Chemical-resistant gloves are necessary to prevent skin contact.[8]

Eye Protection: Safety glasses or chemical goggles should be worn to protect against
splashes or airborne particles.[8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin exposure.[8]

Q4: How should Yadanzioside C be stored?

Proper storage is essential to maintain the integrity of the compound and ensure safety.

Short-term storage: For short periods (days to weeks), store at 0-4°C in a dry, dark
environment.[9]

Long-term storage: For extended periods (months to years), it is recommended to store
Yadanzioside C at -20°C.[1][9] Some suppliers suggest storage at 2-8°C under seal in a
ventilated, dry environment.[3]

Stock Solutions: If you prepare stock solutions, it is advisable to store them in tightly sealed
vials at -20°C for up to two weeks, or at -80°C for up to six months to prevent degradation
from repeated freeze-thaw cycles.[2][4]

Q5: What should | do in case of a spill?

In the event of a spill:

Evacuate the immediate area if the spill is large or the substance is airborne.

Wear appropriate PPE before cleaning up.

For a powdered spill, carefully sweep it up and place it into a suitable container for disposal.
[8] Avoid creating dust.

Decontaminate the spill site.[8]
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o Ensure the area is well-ventilated after the cleanup is complete.[8]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Compound won't dissolve

Improper solvent selection or

insufficient mixing.

Yadanzioside C is soluble in
DMSO, Pyridine, Methanol,
and Ethanol.[2] Use of
sonication or gentle heating
can aid in dissolution.[4]
Always prepare solutions fresh

for the best results.[4]

Precipitation in stock solution

Solution is supersaturated or

has been stored improperly.

If precipitation occurs, gentle
warming and/or sonication may
help to redissolve the
compound.[4] Ensure proper
storage conditions are

maintained.

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

handling.

Aliquot stock solutions to avoid
repeated freeze-thaw cycles.
[4] Allow the product to
equilibrate to room
temperature for at least one

hour before use.[2]

Physicochemical Data
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Property Value Reference
Molecular Formula C34H46017 [1]
Molecular Weight 726.73 g/mol [3]
CAS Number 95258-16-5 [1]
Appearance Powder [3]
Purity >98% (HPLC) [3]

N Soluble in DMSO, Pyridine,
Solubility [2]
Methanol, Ethanol

Storage Temperature -20°C (long-term) [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

o Acclimatization: Before opening, allow the vial of Yadanzioside C to equilibrate to room
temperature for at least one hour.[2]

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Yadanzioside C
powder using an analytical balance.

» Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM
concentration. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 7.27
mg of Yadanzioside C.

¢ Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

o Storage: Store the stock solution in small aliquots in tightly sealed vials at -20°C or -80°C to
minimize freeze-thaw cycles.[4]

Visual Guides
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Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Yadanzioside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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